![molecular formula C7H8O B026319 Bicyclo[2.2.1]hept-5-en-2-one CAS No. 694-98-4](/img/structure/B26319.png)
Bicyclo[2.2.1]hept-5-en-2-one
Overview
Description
Bicyclo[2.2.1]hept-5-en-2-one, also known as bicycloheptanone, is a cyclic ketone with a molecular formula of C7H10O. It is a colorless liquid that is insoluble in water and has a mild odor. This compound is used in a wide range of scientific research, including organic synthesis, drug discovery, and biochemistry. 2.1]hept-5-en-2-one.
Scientific Research Applications
Pyrolysis Studies : It is utilized in generating pyrolysates like ethene, s-trans-acrolein, methyl vinyl ketone, and others (Sakaizumi et al., 1997).
Chemical Reactions : It plays a role in obtaining products from endic anhydride reactions with cyclic amines and is used in studying hydrogen bonding (Kas’yan et al., 2006).
Polymerization Catalyst : It acts as a catalyst in the addition polymerization of norbornene derivatives, achieving significant yields of homo- and copolymers (Reinmuth et al., 1996).
Metal-Catalyzed Polymerization : Its use extends to metal-catalyzed addition polymerization of functionalized norbornenes (Kang & Sen, 2004).
Synthesis of Precursors : It is synthesized for producing precursors of C4 and C5 cumulenones (Brown et al., 1985).
Photoresist Material : This compound is used in 193 nm photoresist applications (Okoroanyanwu et al., 1998).
Study of Molecular Dynamics : It demonstrates significant changes in the reorientational dynamics of molecules, especially in the plastic mesophase (Riccò et al., 1988).
Mechanism of Action
Target of Action
Bicyclo[2.2.1]hept-5-en-2-one is a complex organic compound with a unique structure
Biochemical Pathways
There is limited information available on the biochemical pathways affected by this compound. It’s known that this compound is used in the transition metal-catalyzed dimerization of alkene
properties
IUPAC Name |
bicyclo[2.2.1]hept-5-en-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O/c8-7-4-5-1-2-6(7)3-5/h1-2,5-6H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUQXEIFQYCVOPD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC(=O)C1C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30989218 |
Source
|
| Record name | Bicyclo[2.2.1]hept-5-en-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30989218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
694-98-4 |
Source
|
| Record name | Bicyclo(2.2.1)hept-2-en-5-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000694984 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bicyclo[2.2.1]hept-5-en-2-one | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=152327 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Bicyclo[2.2.1]hept-5-en-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30989218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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